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Compound of Interest

1-Methyl-1H-benzimidazole-5-
Compound Name:

carboxaldehyde
CAS No.: 279226-70-9
Cat. No.: B112408

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1H-benzimidazole-5-
carboxaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. This
document details its physicochemical properties, synthetic pathways, and potential therapeutic
applications based on the biological activities of the broader benzimidazole class.

Core Molecular Characteristics

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a derivative of benzimidazole, a bicyclic
aromatic compound formed by the fusion of a benzene ring and an imidazole ring. The
presence of a methyl group at the N-1 position and a carboxaldehyde group at the C-5 position
imparts specific reactivity and potential for further chemical modifications.
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Property Value Reference
Molecular Formula CoHsN20

Molecular Weight 160.17 g/mol [1][2]

CAS Number 279226-70-9 [1][2]

Synthesis and Derivatization

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde can be approached through
multi-step reaction sequences common for benzimidazole derivatives. A general workflow
involves the formation of the benzimidazole core followed by functional group manipulations.

General Synthetic Workflow

A plausible synthetic route begins with the creation of a substituted benzimidazole core, which
is then selectively oxidized to introduce the aldehyde functionality. The aldehyde group is a
versatile chemical handle for a wide array of transformations, enabling the synthesis of a
diverse library of derivatives.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://parchem.com/chemical-supplier-distributor/1-methyl-1h-benzimidazole-5-carboxaldehyde-074855
http://www.chemcd.com/product/spectrum_CCD00735843.html
https://parchem.com/chemical-supplier-distributor/1-methyl-1h-benzimidazole-5-carboxaldehyde-074855
http://www.chemcd.com/product/spectrum_CCD00735843.html
https://www.benchchem.com/product/b112408/docs?utm_src=pdf-body#in-depth-technical-guide-1-methyl-1h-benzimidazole-5-carboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112408?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Oxidizing agent
(e.g., Swern oxidation)

Click to download full resolution via product page
A generalized synthetic workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Experimental Protocols

While a specific, detailed protocol for the synthesis of 1-Methyl-1H-benzimidazole-5-
carboxaldehyde is not readily available in the reviewed literature, a general procedure for the
synthesis of related benzimidazole-5-carboxylic acid derivatives can be adapted. For instance,
a one-pot synthesis of a 2,5-disubstituted 1-methyl-1H-benzimidazole-5-carboxylic acid has
been reported involving the heterocyclization of ethyl 4-(methylamino)-3-nitrobenzoate with an
appropriate aldehyde in the presence of sodium dithionite, followed by hydrolysis.[3]

Example Protocol for a Related Derivative (Adapted):

A reaction mixture of an appropriate ethyl 4-(methylamino)-3-nitrobenzoate derivative and a
substituted benzaldehyde is refluxed with sodium dithionite in a solvent like DMSO. The
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reaction progress is monitored by thin-layer chromatography. Upon completion, the mixture is
cooled and poured onto ice to precipitate the product. The resulting solid is filtered, dried, and
then subjected to hydrolysis with a base (e.g., NaOH in ethanol) to yield the carboxylic acid
derivative.[3] To obtain the target aldehyde, the precursor would likely be a 5-methyl or 5-
hydroxymethyl substituted benzimidazole, which would then undergo selective oxidation.

Potential Biological and Therapeutic Applications

The benzimidazole scaffold is a well-established pharmacophore, and its derivatives have
demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, and
anti-inflammatory properties. While specific biological data for 1-Methyl-1H-benzimidazole-5-
carboxaldehyde is limited, the activities of structurally similar compounds provide a strong
indication of its potential therapeutic relevance.

Anti-inflammatory Activity

A structurally related compound, 2-(2-chloro-6-fluorophenyl)-6-methyl-1H-benzimidazole-5-
carbaldehyde, has been mentioned in a patent as an intermediate in the synthesis of
microsomal prostaglandin E synthase-1 (MPGES-1) inhibitors.[4] mPGES-1 is a key enzyme in
the production of prostaglandin E2, a mediator of inflammation and pain. This suggests that 1-
Methyl-1H-benzimidazole-5-carboxaldehyde could serve as a valuable scaffold for the
development of novel anti-inflammatory agents.

Anticancer Potential

Numerous benzimidazole derivatives have been investigated for their anticancer properties.
The proposed mechanisms of action often involve the inhibition of key signaling pathways
crucial for cancer cell proliferation and survival. Although no specific anticancer data for 1-
Methyl-1H-benzimidazole-5-carboxaldehyde has been found, a hypothetical signaling
pathway for its potential anticancer effects can be postulated based on the known mechanisms
of other benzimidazole-based anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [In-Depth Technical Guide: 1-Methyl-1H-benzimidazole-
5-carboxaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b112408/docs#in-depth-technical-guide-1-methyl-1h-
benzimidazole-5-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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